Cas no 7584-10-3 (2,5-Dimethylisonicotinonitrile)

2,5-Dimethylisonicotinonitrile structure

7584-10-3 structure

Product Name:2,5-Dimethylisonicotinonitrile

CAS No:7584-10-3

Molecular Formula:C₈H₈N₂

Molecular Weight:132.16252

MDL:MFCD13175868

CID:1031610

PubChem ID:18177680

2,5-Dimethylisonicotinonitrile Properties

Names and Identifiers

- 2,5-Dimethylisonicotinonitrile
- 2,5-DIMETHYL-4-PYRIDINECARBONITRILE
- 2,5-dimethyl-isonicotinonitrile
- 4-Cyan-2,5-dimethyl-pyridin
- AGN-PC-01REBW
- AK126930
- KB-225967
- SureCN2751008
- 7584-10-3
- SCHEMBL2751008
- 2,5-dimethylpyridine-4-carbonitrile
- DTXSID80592594
- E73955
- DB-337942
- +Expand
- MDL： MFCD13175868
- InChIKey： GCSJARUDMJJPLI-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H8N2/c1-6-5-10-7(2)3-8(6)4-9/h3,5H,1-2H3
- SMILES： CC1=C(C=C(C)N=C1)C#N

Computed Properties

Exact Mass: 132.068748264g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 132.068748264g/mol
Heavy Atom Count: 10
Complexity: 156
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.3
Topological Polar Surface Area: 36.7Å²

2,5-Dimethylisonicotinonitrile Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Alichem	A029206434-1g	2,5-Dimethylisonicotinonitrile	7584-10-3	95%	1g	$362.56	2023-09-01
Chemenu	CM177547-1g	2,5-dimethylisonicotinonitrile	7584-10-3	95%	1g	$408	2021-08-05
Crysdot LLC	CD11061593-1g	2,5-Dimethylisonicotinonitrile	7584-10-3	95+%	1g	$432
eNovation Chemicals LLC	Y1110002-1g	2,5-Dimethylpyridine-4-carbonitrile	7584-10-3	95%	1g	$590	2022-06-07
TRC	D472555-10mg	2,5-Dimethylisonicotinonitrile	7584-10-3		10mg	$150.00	2023-05-18

2,5-Dimethylisonicotinonitrile Related Literature

1. Regioselective Synthesis of6H -Pyrano[3,2-d ]pyrimidine-2,4(1H )-diones andFuro[3,2-d ]pyrimidine-2,4(1H )-diones

J. Chem. Res. (S), 1997, 309-309
2. Inside back cover

J. Mater. Chem. C, 2015,3, 12335-12335
3. Spectral multitude and spectral dynamics reflect changing conjugation length in single molecules of oligophenylenevinylenes†

Hiroyuki Kobayashi,Kousuke Tsuchiya,Kenji Ogino,Martin Vacha Phys. Chem. Chem. Phys., 2012,14, 10114-10118
4. On the flexibility of carboranylalkylthio substituents in porphyrazines and its relevance to the photophysical properties†

Daniela Pietrangeli,Alexandra V. Soldatova,Daniele Casarini,Angela Rosa,Giampaolo Ricciardi Inorg. Chem. Front., 2014,1, 464-467
5. Determination of copper volumetrically by the iodine-thiocyanate method

Analyst, 1943,68, 325-328
6. Studies of 4-arylthiazolylhydrazones derived from 1-indanones as Trypanosoma cruzi squalene epoxidase inhibitors by molecular simulations†

Lucas E. Fabian Org. Biomol. Chem., 2018,16, 8525-8536
7. Crystal structure and magnetic properties of a new three-dimensional coordination polymer constructed from (4,4) layers based on dimeric iron(ii) subunits

Ming-Hua Zeng,Song Gao,Xiao-Lan Yu,Xiao-Ming Chen New J. Chem., 2003,27, 1599-1602
8. A highly reversible neutral zinc/manganese battery for stationary energy storage†

Tianyu Li,Congzhi Deng,Yang Song,Huamin Zhang,Xianfeng Li Energy Environ. Sci., 2020,13, 135-143
9. Synthesis of the 10-oxabicyclo[5.2.1]decane framework present in bioactive natural products†

Stefano Ponzano,Maria-Filomena Sanasi,Gabriele Kociok-Köhn Org. Biomol. Chem., 2018,16, 1557-1580
10. Terpene synthases and pathways in animals: enzymology and structural evolution in the biosynthesis of volatile infochemicals†

Dorothea Tholl,Zarley Rebholz,Alexandre V. Morozov,Paul E. O'Maille Nat. Prod. Rep., 2023,40, 766-793

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